Cas no 6797-16-6 (2-hexyl-1,3-benzoxazole)

2-hexyl-1,3-benzoxazole structure
2-hexyl-1,3-benzoxazole structure
Product Name:2-hexyl-1,3-benzoxazole
CAS No:6797-16-6
MF:C13H17NO
MW:203.280183553696
CID:1728557
PubChem ID:23240
Update Time:2025-04-21

2-hexyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-hexyl-1,3-benzoxazole
    • 2-Hexylbenzoxazole
    • 4-27-00-01127 (Beilstein Handbook Reference)
    • BRN 0137979
    • 6797-16-6
    • DTXSID80218161
    • BENZOXAZOLE, 2-HEXYL-
    • 2-n-Hexyl-benzoxazole
    • Inchi: 1S/C13H17NO/c1-2-3-4-5-10-13-14-11-8-6-7-9-12(11)15-13/h6-9H,2-5,10H2,1H3
    • InChI Key: JQHDCQOQCPLIKR-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1CCCCCC

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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